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Compound of Interest

Compound Name: Salcomine

Cat. No.: B15564371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical properties, safety

information, and experimental protocols associated with CAS number 14167-18-1, commonly

known as Salcomine or N,N′-Bis(salicylidene)ethylenediaminocobalt(II). Salcomine is a

coordination complex that has garnered significant interest due to its ability to reversibly bind

oxygen, its catalytic activity in various oxidation reactions, and its potential as an antiviral

agent. This document is intended to serve as a detailed resource for researchers, scientists,

and professionals involved in drug development and other chemical research fields.

Chemical and Physical Properties
Salcomine is a stable, solid complex formed between a cobalt(II) ion and the Schiff base

ligand N,N′-bis(salicylidene)ethylenediamine (salen). Its planar structure is crucial for its

chemical reactivity, particularly its function as an oxygen carrier.[1]
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Identifier Value

CAS Number 14167-18-1

Chemical Name
N,N′-Bis(salicylidene)ethylenediaminocobalt(II)

[2]

IUPAC Name

cobalt(2+);2-[2-[(2-

hydroxyphenyl)methylideneamino]ethyliminomet

hyl]phenol[1]

Molecular Formula C₁₆H₁₄CoN₂O₂[2]

Molecular Weight 325.23 g/mol [1]

InChI

InChI=1S/C16H16N2O2.Co/c19-15-7-3-1-5-

13(15)11-17-9-10-18-12-14-6-2-4-8-

16(14)20;/h1-8,11-12,19-20H,9-10H2;/q;+2[1]

InChI Key NPAQSKHBTMUERN-UHFFFAOYSA-N[1]

Canonical SMILES
C1=CC=C(C(=C1)C=NCCN=CC2=CC=CC=C2[

O-])[O-].[Co+2][1]

Synonyms
Salcomin, Co(salen), N,N′-Disalicylidene-

ethylenediamine Cobalt(II)[3]

Table 2: Physical and Chemical Properties
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Property Value

Physical State Crystalline solid, powder[1]

Color Orange to amber to dark red[1]

Melting Point >300 °C[3]

Solubility
Insoluble in water. Soluble in benzene,

chloroform, and pyridine.[3]

Stability
Stable under normal conditions. Incompatible

with strong acids and strong oxidizing agents.[3]

Storage 4°C, protect from light, stored under nitrogen[2]

Table 3: Spectral Data

Spectroscopy Data

UV-Visible

The UV-Visible spectrum of Salcomine exhibits

characteristic d-d transitions for the cobalt(II)

center and charge transfer bands between the

metal and the ligand, primarily in the near-

infrared to visible region.[1]

Infrared (IR)

The IR spectrum shows coordination of the

Co(II) metal through the azomethine-N and

phenolic-O of the salen ligand.

Experimental Protocols
Synthesis of Salcomine
A common method for the synthesis of Salcomine involves the reaction of the salen ligand

(N,N′-bis(salicylidene)ethylenediamine) with a cobalt(II) salt.[4]

Experimental Workflow for Salcomine Synthesis
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Preparation of Salen Ligand

Synthesis of Salcomine

Salicylaldehyde in Ethanol

Mix and Reflux

Ethylenediamine in Ethanol

Cool to Precipitate Salen

Filter and Wash Salen

Yellow Salen Ligand

Salen Ligand

Mix under Inert Atmosphere (Argon)

Cobalt(II) Acetate Tetrahydrate in Water

Reflux for 1 hour

Cool to Room Temperature

Filter, Wash with Water and Ethanol

Dry in Desiccator

Salcomine (Red-Brown Solid)
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Influenza Virus Replication Cycle

Virus Entry and Uncoating

Viral RNA Synthesis (Replicase Complex)

Viral Protein Synthesis

Virus Assembly and Budding

Salcomine Derivative (MZ7465)

HCMV Proteinase

HCMV Replication

Essential for

Salcomine

Inhibition

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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